Cas no 173901-02-5 (Benzenesulfonyl chloride, 4-[[(hexylamino)carbonyl]amino]-)

• Product Name: Benzenesulfonyl chloride, 4-[[(hexylamino)carbonyl]amino]-
• CAS No: 173901-02-5
• MF: C₁₃H₁₉ClN₂O₃S
• MW: 318.819561243057
• CID: 1358749
• Update Time: 2024-08-17

Benzenesulfonyl chloride, 4-[[(hexylamino)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 4-[[(hexylamino)carbonyl]amino]-

• Inchi： 1S/C13H19ClN2O3S/c1-2-3-4-5-10-15-13(17)16-11-6-8-12(9-7-11)20(14,18)19/h6-9H,2-5,10H2,1H3,(H2,15,16,17)
• InChI Key： PZDOURHPAAZXNC-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=C(NC(NCCCCCC)=O)C=C1

Computed Properties

• Exact Mass: 318.08067

Experimental Properties

• Density: 1.272±0.06 g/cm3(Predicted)
• Boiling Point: 419.9±37.0 °C(Predicted)
• PSA: 75.27
• pka: 13.57±0.46(Predicted)